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Introduction
Polyvinylidene chloride (PVDC) and Ethylene Vinyl Alcohol (EVOH) are high-performance

polymers widely utilized in the packaging industry, particularly for applications demanding a

high barrier to oxygen. For researchers, scientists, and drug development professionals, the

choice between these materials is critical for ensuring the stability, efficacy, and shelf-life of

sensitive products. This guide provides an objective comparison of PVDC and EVOH, focusing

on their oxygen and water vapor barrier properties, chemical resistance, and processability,

supported by quantitative data and detailed experimental protocols.

Performance Comparison: PVDC vs. EVOH
Oxygen Barrier Performance
Both PVDC and EVOH are classified as high-barrier materials to oxygen. However, their

performance is significantly influenced by environmental conditions, most notably relative

humidity (RH).

In dry conditions, EVOH generally exhibits a superior oxygen barrier compared to PVDC.

However, the presence of hydroxyl groups in the EVOH polymer chain makes it highly sensitive

to moisture. As relative humidity increases, water molecules are absorbed by the EVOH, which

plasticize the polymer, increasing intermolecular spacing and consequently leading to a

significant increase in the oxygen transmission rate (OTR). PVDC, on the other hand, is much
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less sensitive to moisture and maintains a stable and high oxygen barrier across a wide range

of humidity levels.

Table 1: Comparative Oxygen Transmission Rate (OTR) of PVDC and EVOH Films

Polymer
OTR (cc/m²/day) at
23°C, 0% RH

OTR (cc/m²/day) at
23°C, 50% RH

OTR (cc/m²/day) at
23°C, 85% RH

PVDC 1.5 - 4.0 1.5 - 4.0 2.0 - 5.0

EVOH (32% Ethylene) <0.1 - 0.5 1.0 - 5.0 10 - 50

EVOH (44% Ethylene) 0.5 - 2.0 5.0 - 20 50 - 200

Note: OTR values are approximate and can vary based on film thickness, specific grade, and

processing conditions. Data is compiled from various industry and academic sources.
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To cite this document: BenchChem. [A Comparative Study of PVDC and EVOH for Oxygen
Barrier Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199687#comparative-study-of-pvdc-and-evoh-for-
oxygen-barrier-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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